![molecular formula C15H24N2O2S B4677356 4-ethyl-5-methyl-N-[3-(4-morpholinyl)propyl]-3-thiophenecarboxamide](/img/structure/B4677356.png)
4-ethyl-5-methyl-N-[3-(4-morpholinyl)propyl]-3-thiophenecarboxamide
Overview
Description
4-ethyl-5-methyl-N-[3-(4-morpholinyl)propyl]-3-thiophenecarboxamide, also known as EMD-386088, is a novel compound that has been developed as a potential treatment for various neurological disorders. It is a selective and potent agonist of the sigma-1 receptor, which is a protein that is involved in various cellular functions, including neuroprotection, neuroplasticity, and neurotransmitter release.
Mechanism of Action
4-ethyl-5-methyl-N-[3-(4-morpholinyl)propyl]-3-thiophenecarboxamide acts as a selective and potent agonist of the sigma-1 receptor, which is a protein that is involved in various cellular functions, including neuroprotection, neuroplasticity, and neurotransmitter release. Activation of the sigma-1 receptor by this compound leads to the modulation of various signaling pathways, including the ERK, PI3K/Akt, and NF-κB pathways, which are involved in cell survival, proliferation, and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including neuroprotection, neuroplasticity, and anti-inflammatory effects. It has been shown to protect against neuronal damage and cell death induced by various neurotoxins, including β-amyloid and 6-hydroxydopamine. It has also been shown to enhance synaptic plasticity and improve cognitive function in animal models of Alzheimer's disease. Additionally, this compound has been shown to reduce inflammation and oxidative stress in various cell types, including microglia and astrocytes.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-ethyl-5-methyl-N-[3-(4-morpholinyl)propyl]-3-thiophenecarboxamide is its selectivity and potency as a sigma-1 receptor agonist. This makes it a valuable tool for studying the role of the sigma-1 receptor in various cellular functions and for developing new therapeutic agents that target this receptor. However, one limitation of this compound is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of 4-ethyl-5-methyl-N-[3-(4-morpholinyl)propyl]-3-thiophenecarboxamide. One direction is to further investigate its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression. Another direction is to study its mechanism of action in more detail, including its interactions with other cellular proteins and signaling pathways. Additionally, future studies could focus on improving the solubility and bioavailability of this compound to make it more suitable for in vivo studies.
Scientific Research Applications
4-ethyl-5-methyl-N-[3-(4-morpholinyl)propyl]-3-thiophenecarboxamide has been extensively studied for its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression. It has been shown to have neuroprotective, neuroplastic, and anti-inflammatory effects, which make it a promising candidate for the treatment of these disorders.
properties
IUPAC Name |
4-ethyl-5-methyl-N-(3-morpholin-4-ylpropyl)thiophene-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2O2S/c1-3-13-12(2)20-11-14(13)15(18)16-5-4-6-17-7-9-19-10-8-17/h11H,3-10H2,1-2H3,(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNVVIDXZMNIBPA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(SC=C1C(=O)NCCCN2CCOCC2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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